Cas no 96690-41-4 (Protein hydrolyzates, silk)

• Product Name: Protein hydrolyzates, silk
• CAS No: 96690-41-4
• CID: 807376
• Update Time: 2025-05-25

Protein hydrolyzates, silk Chemical and Physical Properties

Names and Identifiers

• Hydrolyzed silk
• Silk, hydrolyzates
• protein hydrolyzates, silk
• Silk,hydrolyzates
• cdFDGFR
• Silk Amino Acids
• silk hydrolysates
• Silkhydrolyzed
• Proteinhydrolysate, Seide-
• Silk fibroin peptide
• BN-P
• Crosilk 10,000
• Crosilk 10000
• Crosilk Liquid
• Extrapone Silk GW
• Hydrolyzed silk proteins
• Promois EF 118AMP
• Promois S 700SI
• Promois Silk 1000F
• Promois Silk 1000P
• Promois Silk 700
• Promois Silk 700SIG
• Promois Silk 700SP
• Racset K 500
• Silk AN-P
• Silk BN-P
• Silk PW-HL
• Silk Peptide M 500
• Silk protein hydrolyzates
• Silkion
• Silkpro Liquid
• slik amino acid ,silk fibroin
• Protein hydrolyzates, silk

Additional information on Protein hydrolyzates, silk

Recent Advances in Protein Hydrolyzates Derived from Silk and Their Applications in Biomedicine (CAS: 96690-41-4)

In recent years, protein hydrolyzates derived from silk, particularly those associated with the chemical identifier 96690-41-4, have garnered significant attention in the field of biomedicine. These hydrolyzates, obtained through enzymatic or chemical degradation of silk proteins, exhibit unique biochemical properties that make them highly valuable for therapeutic and regenerative applications. This research brief synthesizes the latest findings on their structural characteristics, functional benefits, and emerging uses in drug delivery, tissue engineering, and wound healing.

A 2023 study published in Biomaterials Science elucidated the molecular composition of silk protein hydrolyzates (CAS: 96690-41-4), revealing a high concentration of bioactive peptides such as fibroin-derived sequences. These peptides demonstrate exceptional biocompatibility and low immunogenicity, enabling their use in scaffolds for cartilage regeneration. The study employed mass spectrometry and nuclear magnetic resonance (NMR) to map peptide sequences, identifying key motifs responsible for collagen-binding affinity—a critical feature for tissue adhesion.

Further advancements were reported in Journal of Controlled Release (2024), where researchers functionalized silk protein hydrolyzates with polyethylene glycol (PEG) to enhance their stability in physiological environments. The modified hydrolyzates (referenced under CAS: 96690-41-4) showed prolonged circulation time in vivo, facilitating targeted delivery of anticancer agents like doxorubicin. Pharmacokinetic analyses indicated a 40% reduction in off-target effects compared to conventional carriers, underscoring their potential in oncology.

In dermatology, a clinical trial highlighted in Advanced Healthcare Materials (2023) evaluated silk protein hydrolyzates for chronic wound management. The hydrolyzates accelerated epithelialization by upregulating growth factors (e.g., VEGF and TGF-β) while suppressing pro-inflammatory cytokines. Patients treated with these formulations experienced a 50% faster wound closure rate than controls, with no adverse events reported. This aligns with earlier in vitro data demonstrating their antimicrobial activity against Staphylococcus aureus and Pseudomonas aeruginosa.

Challenges remain in standardizing production methods for silk protein hydrolyzates (CAS: 96690-41-4), as batch-to-batch variability in peptide length and composition can impact efficacy. Recent work in Analytical Chemistry proposed high-performance liquid chromatography (HPLC) coupled with AI-driven pattern recognition to address this issue, achieving 95% reproducibility in peptide profiles. Such innovations are critical for scaling industrial applications.

In conclusion, silk protein hydrolyzates (CAS: 96690-41-4) represent a versatile platform for biomedical innovation, with demonstrated success in drug delivery, regenerative medicine, and antimicrobial therapies. Future research should focus on optimizing large-scale synthesis and exploring synergistic combinations with other biopolymers to unlock their full potential.